2-[2-[3,4-Bis(2-hydroxyethoxy)oxolan-2-yl]-2-(2-hydroxyethoxy)ethoxy]ethyl octadec-9-enoate

• CAS No.: 9005-65-6
• Product Name: 2-[2-[3,4-Bis(2-hydroxyethoxy)oxolan-2-yl]-2-(2-hydroxyethoxy)ethoxy]ethyl octadec-9-enoate
• Molecular Formula: C32H60O10
• Molecular Weight: 604.8 g/mol
• IUPAC Name: 2-[2-[3,4-bis(2-hydroxyethoxy)oxolan-2-yl]-2-(2-hydroxyethoxy)ethoxy]ethyl (E)-octadec-9-enoate
• Standard InChI: InChI=1S/C32H60O10/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-30(36)40-25-24-37-26-28(38-21-18-33)32-31(41-23-20-35)29(27-42-32)39-22-19-34/h9-10,28-29,31-35H,2-8,11-27H2,1H3/b10-9+
• Standard InChIKey: HDTIFOGXOGLRCB-UHFFFAOYSA-N
• Isomeric SMILES: CCCCCCCC/C=C/CCCCCCCC(=O)OCCOCC(C1C(C(CO1)OCCO)OCCO)OCCO
• Impurities: Heavy metals (as Pb): not more than 10 mg/kg; Ash: not more than 0.25%; Water: not more than 3%
• Canonical SMILES: CCCCCCCCC=CCCCCCCCC(=O)OCCOCC(C1C(C(CO1)OCCO)OCCO)OCCO
• Colorform: Yellow to orange colored, oily liquid; Lemon- to amber-colored, oily liquid
• Density: 1.1 (NTP, 1992); 1.06-1.10
• Flash Point: greater than 230 °F (NTP, 1992); > 300 °F
• Physical Description: Polysorbate 80 is an amber-colored viscous liquid. pH (5% aqueous solution) 5-7. Faint odor and bitter taste. (NTP, 1992); A lemon to amber-coloured oily liquid at 25 °C with a faint characteristic odou
• Description: Polysorbate 80 is an amber-colored viscous liquid. pH (5% aqueous solution) 5-7. Faint odor and bitter taste. (NTP, 1992)
• Shelf Life: Polysorbates are stable to electrolyes and weak acids and bases; gradual saponification occurs with strong acids and bases. The oleic acid esters are sensitive to oxidation. Polysorbates are hygroscopic and should be examined for water content prior to use and dried if necessary. Also, in common with other polyoxyethylene surfactants, prolonged storage can lead to the formation of peroxides.
• Solubility: 50 to 100 mg/mL at 73° F (NTP, 1992); Soluble in water, ethanol, methanol, ethyl acetate and toluene. Insoluble in mineral oil and petroleum ether; In water, 1.9X10-2 mg/L at 25 °C (est); Very soluble in water; soluble in alcohol, cottonseed oil, corn oil, ethyl acetate, methanol, toluene; insoluble in mineral oil
• Synonyms: Tween 81
• PubChem Compound: 443315
• Last Modified: Nov 11 2021